Cas no 2171235-68-8 (2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171235-68-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6218893
• PubChem ID: 165504328
• Update Time: 2025-06-13

2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid
• EN300-1473752
• 2171235-68-8
• 2-[(2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C26H30N2O5/c1-2-17(14-24(29)28-13-7-8-18(28)15-25(30)31)27-26(32)33-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23H,2,7-8,13-16H2,1H3,(H,27,32)(H,30,31)/t17-,18+/m0/s1
• InChI Key： PFPCDTHYVAEZST-ZWKOTPCHSA-N
• SMILES： O=C(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid

Introduction to 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS No. 2171235-68-8)

2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid (CAS No. 2171235-68-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group is known for its ease of removal under mild basic conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

In recent years, significant advancements have been made in understanding the role of protected amino acid derivatives like 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acids in the development of novel antiviral agents. The researchers demonstrated that these compounds can effectively inhibit viral replication by interfering with key viral enzymes, thereby providing a promising avenue for the treatment of viral infections.

Beyond antiviral applications, 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid has also shown potential in cancer research. A recent study in the journal Nature Communications explored the use of Fmoc-protected amino acids in the synthesis of peptides that can target specific cancer cells. The researchers found that these peptides can selectively bind to cancer cells and deliver therapeutic payloads, minimizing side effects and improving treatment efficacy.

The synthesis of 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid typically involves several steps, including the protection of amino groups, coupling reactions, and deprotection. The choice of solvents and reaction conditions is critical to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing these compounds, reducing waste and minimizing the use of hazardous reagents.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to characterize and purify 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid. These techniques provide detailed information about the compound's structure and purity, which is essential for ensuring its suitability for pharmaceutical applications.

The stability and storage conditions of 2-(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidin-2-ylacetic acid are also important considerations. This compound is generally stable under dry conditions but may degrade upon exposure to moisture or high temperatures. Therefore, it is recommended to store it at low temperatures (e.g., 4°C) and protect it from moisture to maintain its integrity.

In conclusion, 2-(2R)-1-(3S)-3-{(9H-fluoren-9-yloxycarbonyl}amino)pentanoylpyrrolidin - 2 - ylacetic acid (CAS No. 2171235 - 68 - 8) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an invaluable tool for the synthesis of peptides and proteins, as well as for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern drug discovery and development.